5-bromo-N-(2-propoxyphenyl)-2-furamide

• IUPAC Name: 5-bromo-N-(2-propoxyphenyl)furan-2-carboxamide
• InChI: InChI=1S/C14H14BrNO3/c1-2-9-18-11-6-4-3-5-10(11)16-14(17)12-7-8-13(15)19-12/h3-8H,2,9H2,1H3,(H,16,17)
• InChI Key: OWFZJGLOOJAGEP-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC=C1NC(=O)C2=CC=C(O2)Br
• Molecular Formula: C14H14BrNO3
• Molecular Weight: 324.17 g/mol

Description

5-Bromo-N-(2-propoxyphenyl)-2-furamide is a brominated furanamide derivative characterized by a 5-bromo-substituted furan ring linked to a 2-propoxyphenyl group via a carboxamide bridge.

Comparison with Similar Compounds

Key Observations :

• Longer alkoxy chains (e.g., propoxy) enhance lipophilicity and antimicrobial efficacy compared to shorter chains (e.g., methoxy) .
• Substituents in the ortho position (e.g., 2-propoxy) may improve steric interactions with biological targets .

Backbone Variations: Furan vs. Thiophene vs. Benzene

Comparisons with heterocyclic and aromatic analogues reveal backbone-dependent activity:

Compound Name	Core Structure	Biological Activity
5-Bromo-N-(2-propoxyphenyl)-2-furamide	Furan	Predicted broad-spectrum antimicrobial activity
5-Bromo-N-(4-methylpyridin-2-yl)thiophene-2-carboxamide	Thiophene	Moderate to high yields in Suzuki coupling; untested activity .
2-Hydroxy-N-(2-propoxyphenyl)benzamide	Benzene	High activity against fungal and bacterial strains .

Key Observations :

• Furan and thiophene cores may offer distinct electronic profiles, affecting reactivity and target binding.
• Benzamide derivatives (e.g., ) demonstrate potent activity, suggesting the carboxamide linkage is critical for bioactivity.

Physicochemical Properties

Stability and Reactivity

• The furamide group exhibits resistance to methanolysis under catalytic conditions, enhancing stability in polar solvents .

Calculated Properties (from Analogues)

Property	5-Bromo-N-(2-propoxyphenyl)-2-furamide	5-Bromo-N-(2-isopropylphenyl)-2-furamide
XLogP3	~3.8 (estimated)	3.8
Hydrogen Bond Acceptors	3	2
Topological Polar Surface Area	52.3 Ų	42.2 Ų

Key Observations :

• Higher polar surface area in the propoxyphenyl derivative suggests improved solubility compared to isopropyl analogues.